![molecular formula C15H19NO4 B6331855 Benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate, 95% CAS No. 319470-11-6](/img/structure/B6331855.png)
Benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate, 95%
Overview
Description
Benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 319470-11-6 . It has a linear formula of C15H19NO4 . The compound has a molecular weight of 277.32 .
Molecular Structure Analysis
The InChI code for Benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate is 1S/C15H19NO4/c1-2-19-14(17)8-13-9-16(10-13)15(18)20-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate is a compound with a molecular weight of 277.32 . It is recommended to be stored at 0-8°C . The physical form of the compound is not specified in the available resources .Scientific Research Applications
Novel Analog Synthesis
The synthesis of novel azetidine analogs, such as 2-carboxy-4-methylazetidine, demonstrates the compound's role in creating isomeric analogs of dl-proline. This process involves reactions with α,β-dibromo carbonyl ester and benzylamine, leading to the production of high molecular weight polypeptides and the exploration of their cis configuration based on previously published arguments (Soriano et al., 1980).
Enzymatic Biotransformations
The efficient and enantioselective biotransformations of racemic azetidine-2-carbonitriles by Rhodococcus erythropolis AJ270 showcases the utility of the compound in microbial whole-cell catalysis. This process affords azetidine-2-carboxylic acids and their amide derivatives, which are essential for developing pharmaceutical intermediates and understanding microbial enzymatic processes (Leng et al., 2009).
Synthesis of Beta-Lactam Inhibitors
The compound is integral to the synthesis of beta-lactam inhibitors, showcasing its involvement in developing inhibitors for human leukocyte elastase. Through the stereospecific synthesis of various azetidine derivatives, researchers can explore the structure-activity relationships, enhancing our understanding of beta-lactam stability and therapeutic potential (Finke et al., 1995).
Chemical Synthesis and Drug Discovery
The discovery of novel S1P receptor modulators for treating multiple sclerosis highlights the compound's role in drug discovery. Extensive SAR studies have led to the development of potent and selective modulators, illustrating the chemical's versatility in medicinal chemistry and its contribution to advancing therapeutic options (Pan et al., 2013).
Novel Azaheterocycle Formation
The interaction with 5-aminotetrazole to form novel azaheterocycles illustrates the compound's utility in synthesizing new chemical entities. This synthetic approach enables the creation of diverse heterocyclic compounds, broadening the scope of research in organic chemistry and potential pharmaceutical applications (Goryaeva et al., 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed . The precautionary statements associated with the compound are P264, P270, P301+P312, P330, and P501 . These suggest that contact with skin should be avoided, ingestion should not occur, and if swallowed, medical advice should be sought .
properties
IUPAC Name |
benzyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-2-19-14(17)8-13-9-16(10-13)15(18)20-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRVKSETUENCUOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CN(C1)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.